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Compound of Interest

Compound Name: Tzd18

Cat. No.: B15544380

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Tzd18, a dual peroxisome

proliferator-activated receptor (PPAR) alpha/gamma ligand, and its application in inducing

apoptosis in cancer cells. This document includes quantitative data on treatment duration,

detailed experimental protocols for assessing apoptosis, and diagrams of the associated

signaling pathways and experimental workflows.

Introduction
Tzd18 has been identified as a potent inducer of apoptosis in various cancer cell lines,

including those from leukemia, glioblastoma, and breast cancer.[1][2][3] Its mechanism of

action is multifaceted, primarily involving the induction of the endoplasmic reticulum (ER) stress

response and the activation of stress-sensitive mitogen-activated protein kinase (MAPK)

pathways.[1] Understanding the optimal treatment duration and concentration of Tzd18 is

critical for effectively inducing apoptosis in a research setting.
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The following table summarizes the effective concentrations and treatment durations of Tzd18
for inducing apoptosis in different human cancer cell lines, as reported in the literature.
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Cell Line
Cancer
Type

Tzd18
Concentrati
on (µM)

Treatment
Duration

Key
Apoptotic
Events
Observed

Reference

SD1

Philadelphia

chromosome-

positive

lymphoblastic

leukemia

10, 20

Time-

dependent

(up to 4 days)

Increased

apoptosis

(TUNEL, Cell

Death

ELISA),

Caspase-9

and

Caspase-8

activation

[2]

BV173

Philadelphia

chromosome-

positive

lymphoblastic

leukemia

10, 20 Up to 4 days

Significant

apoptosis,

Caspase-9

and

Caspase-8

activation

[2]

Sup B-15

Philadelphia

chromosome-

positive

lymphoblastic

leukemia

10, 20 Up to 4 days

Least

sensitive to

Tzd18-

induced

apoptosis

[2]

MCF-7
Breast

Cancer
Not specified Not specified

Induction of

ER stress,

upregulation

of CHOP,

DR5, Bax,

Bak

[1]

MDA-MB-231 Breast

Cancer

Not specified Not specified Induction of

ER stress,

upregulation

of CHOP,

[1]
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DR5, Bax,

Bak

Signaling Pathways
Tzd18-induced apoptosis is primarily mediated through the ER stress and MAPK signaling

pathways.

Tzd18-Induced ER Stress and Apoptosis Signaling
Pathway
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Tzd18 Endoplasmic Reticulum
Stress

PERK
(phosphorylation)

ATF6
(activation)

GRP78
(upregulation)

eIF2α
(phosphorylation)

ATF4
(upregulation)

CHOP
(upregulation)

DR5
(upregulation)

GADD34
(upregulation)

Bax
(upregulation)

Bak
(upregulation)

Apoptosis

Tzd18

Stress-sensitive
MAPK Activation

p38 ERK JNK

Growth Inhibition

Apoptosis
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Apoptosis Assays

Start:
Cancer Cell Culture

Treat cells with Tzd18
(Varying concentrations and durations)

Harvest Cells

Annexin V/PI Staining
(Flow Cytometry)

Caspase Activity Assay
(Colorimetric/Fluorometric)

Western Blotting
(Apoptotic Protein Levels)

TUNEL Assay
(DNA Fragmentation)

Data Analysis and Interpretation

End:
Conclusion on Apoptotic Effect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544380/docs#tzd18-treatment-for-apoptosis-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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